Cas no 28026-69-9 (2-Oxiranemethanamine,N-(1,1-dimethylethyl)-N-(phenylmethyl)-)

2-Oxiranemethanamine,N-(1,1-dimethylethyl)-N-(phenylmethyl)- structure
28026-69-9 structure
Product Name:2-Oxiranemethanamine,N-(1,1-dimethylethyl)-N-(phenylmethyl)-
CAS No:28026-69-9
MF:C14H21NO
MW:219.322643995285
CID:287369
PubChem ID:119796
Update Time:2025-04-19

2-Oxiranemethanamine,N-(1,1-dimethylethyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiranemethanamine,N-(1,1-dimethylethyl)-N-(phenylmethyl)-
    • N-benzyl-2-methyl-N-(oxiran-2-ylmethyl)propan-2-amine
    • N-tert-Butyl-N-(2,3-epoxypropyl)benzylamine
    • DTXSID40950717
    • NS00049878
    • SCHEMBL22204401
    • EINECS 248-787-1
    • N-Benzyl-2-methyl-N-[(oxiran-2-yl)methyl]propan-2-amine
    • 28026-69-9
    • Inchi: 1S/C14H21NO/c1-14(2,3)15(10-13-11-16-13)9-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3
    • InChI Key: LJGRNWBXBMOCDO-UHFFFAOYSA-N
    • SMILES: O1CC1CN(CC1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 219.16243
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • PSA: 15.77
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